Cas no 2138068-95-6 (2-methyl-2-4-(pyridin-3-yl)-1H-1,2,3-triazol-1-ylpropanoic acid)

• Product Name: 2-methyl-2-4-(pyridin-3-yl)-1H-1,2,3-triazol-1-ylpropanoic acid
• CAS No: 2138068-95-6
• CID: 4640605
• PubChem ID: 137698942
• Update Time: 2025-05-22

2-methyl-2-4-(pyridin-3-yl)-1H-1,2,3-triazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[4-(pyridin-3-yl)-1H-1,2,3-triazol-1-yl]propanoic acid
• 2-methyl-2-4-(pyridin-3-yl)-1H-1,2,3-triazol-1-ylpropanoic acid

Additional information on 2-methyl-2-4-(pyridin-3-yl)-1H-1,2,3-triazol-1-ylpropanoic acid

Research Brief on 2-methyl-2-4-(pyridin-3-yl)-1H-1,2,3-triazol-1-ylpropanoic acid (CAS: 2138068-95-6)

The compound 2-methyl-2-4-(pyridin-3-yl)-1H-1,2,3-triazol-1-ylpropanoic acid (CAS: 2138068-95-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 2-methyl-2-4-(pyridin-3-yl)-1H-1,2,3-triazol-1-ylpropanoic acid, which combines a pyridine ring with a 1,2,3-triazole moiety. This hybrid structure has been shown to exhibit promising pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Researchers have employed advanced synthetic techniques, including click chemistry, to optimize the yield and purity of this compound, ensuring its suitability for further biological evaluation.

One of the key findings from recent investigations is the compound's ability to act as a selective inhibitor of certain kinases involved in inflammatory pathways. In vitro assays have demonstrated its efficacy in suppressing pro-inflammatory cytokines, suggesting potential applications in the treatment of autoimmune diseases. Additionally, molecular docking studies have revealed strong binding affinities to specific protein targets, further supporting its therapeutic potential.

Another area of interest is the compound's role in cancer research. Preliminary data indicate that 2-methyl-2-4-(pyridin-3-yl)-1H-1,2,3-triazol-1-ylpropanoic acid may interfere with signaling pathways critical for tumor growth and metastasis. These findings are particularly relevant given the ongoing search for novel small-molecule inhibitors with improved selectivity and reduced off-target effects.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical scaffold and demonstrated biological activity make it a compelling candidate for continued research and development.

In conclusion, 2-methyl-2-4-(pyridin-3-yl)-1H-1,2,3-triazol-1-ylpropanoic acid represents a promising avenue for drug discovery, with potential applications in inflammation and oncology. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its mechanism of action in greater detail. The ongoing research on this compound underscores the importance of interdisciplinary collaboration in advancing chemical biology and medicinal chemistry.